Cas no 20940-44-7 (Urea, N-(3-bromophenyl)-N'-methyl-)

• Product Name: Urea, N-(3-bromophenyl)-N'-methyl-
• CAS No: 20940-44-7
• MF: C₈H₉BrN₂O
• MW: 229.073860883713
• CID: 1401632
• PubChem ID: 4650421
• Update Time: 2025-04-20

Urea, N-(3-bromophenyl)-N'-methyl- Chemical and Physical Properties

Names and Identifiers

• Urea, N-(3-bromophenyl)-N'-methyl-
• N-(3-bromophenyl)-N'-methylurea
• AKOS024336692
• WSWUINCWBBKAGN-UHFFFAOYSA-N
• 1-(3-bromophenyl)-3-methylurea
• SCHEMBL15064987
• 20940-44-7

• Inchi： 1S/C8H9BrN2O/c1-10-8(12)11-7-4-2-3-6(9)5-7/h2-5H,1H3,(H2,10,11,12)
• InChI Key： WSWUINCWBBKAGN-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)NC(NC)=O

Computed Properties

• Exact Mass: 227.98987
• Monoisotopic Mass: 227.98983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 41.1Ų

Experimental Properties

• PSA: 41.13